Cas no 1354007-55-8 (2-Amino-N-cyclopropyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide)

• Product Name: 2-Amino-N-cyclopropyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide
• CAS No: 1354007-55-8
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 2156509
• Update Time: 2025-05-19

2-Amino-N-cyclopropyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-cyclopropyl-n-((r)-1-methyl-piperidin-3-yl)-acetamide
• (R)-2-Amino-N-cyclopropyl-N-(1-methylpiperidin-3-yl)acetamide
• AM96067
• 2-Amino-N-cyclopropyl-N-((R)-1-methylpiperidin-3-yl)acetamide
• 2-Amino-N-cyclopropyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide

• Inchi： 1S/C11H21N3O/c1-13-6-2-3-10(8-13)14(9-4-5-9)11(15)7-12/h9-10H,2-8,12H2,1H3/t10-/m1/s1
• InChI Key： FOVDHTDXRIUBJD-SNVBAGLBSA-N
• SMILES： O=C(CN)N([C@H]1CN(C)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N-cyclopropyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide

Introduction to 2-Amino-N-cyclopropyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide (CAS No. 1354007-55-8)

The compound 2-Amino-N-cyclopropyl-N-((R)-1-methyl-piperidin-3-yl)-acetamide, identified by the CAS number 1354007-55, is a structurally complex molecule with significant potential in various fields of chemical and pharmaceutical research. This compound has garnered attention due to its unique chemical properties and promising applications in drug development.

The molecular structure of 2-Amino-N-cyclopropyl-N-(R)-1-methyl-piperidin-3-acetamide is characterized by a central acetamide group, which serves as a versatile platform for further functionalization. The presence of an amino group at the second position suggests potential for hydrogen bonding and interactions with biological targets. Additionally, the cyclopropyl and piperidine moieties introduce steric and electronic diversity, enhancing the compound's ability to interact with specific receptor sites.

Recent studies have highlighted the importance of stereochemistry in drug design, and the (R) configuration at the piperidine ring in this compound plays a crucial role in its pharmacokinetic properties. The methyl substitution further modulates the physicochemical properties, making it suitable for oral administration and improving bioavailability.

Research into the biological activity of this compound has revealed its potential as a modulator of key enzymes and receptors involved in neurological disorders. For instance, preclinical studies have demonstrated its ability to inhibit certain kinases implicated in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. These findings underscore its potential as a lead compound for developing therapeutic agents targeting these conditions.

The synthesis of 2-Amino-N-cyclopropyl-N-(R)-1-methyl-piperidin-3-acetamide involves a multi-step process that combines principles from organic chemistry, including nucleophilic acyl substitution and stereoselective synthesis. The optimization of reaction conditions has been critical in achieving high yields and maintaining stereochemical integrity, which are essential for ensuring consistent pharmacological activity.

In terms of applications, this compound has shown promise in preclinical models of chronic pain, where it exhibits potent analgesic effects without inducing tolerance or dependence. Its mechanism of action involves selective modulation of ion channels responsible for transmitting pain signals, making it a compelling candidate for pain management therapies.

Furthermore, computational studies using molecular docking techniques have provided insights into how this compound interacts with target proteins at the molecular level. These studies have revealed key interactions that contribute to its efficacy, including hydrogen bonding with critical residues and hydrophobic interactions within the binding pocket.

The development of this compound also highlights advancements in medicinal chemistry, particularly in the design of molecules with improved pharmacokinetic profiles. By incorporating functional groups that enhance solubility and stability, researchers have successfully addressed challenges associated with drug delivery systems.

In conclusion, 2-Amino-N-cyclopropyl-N-(R)-1-methyl-piperidin-3-acetamide represents a significant advancement in chemical innovation with broad implications for therapeutic development. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.